Cas no 946699-47-4 (4-(2-Fluorophenoxy)-2-methylaniline)

• Product Name: 4-(2-Fluorophenoxy)-2-methylaniline
• CAS No: 946699-47-4
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 4721288
• Update Time: 2025-06-11

4-(2-Fluorophenoxy)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-FLUOROPHENOXY)-2-METHYLANILINE
• 4-(2-Fluorophenoxy)-2-methylaniline

• Inchi： 1S/C13H12FNO/c1-9-8-10(6-7-12(9)15)16-13-5-3-2-4-11(13)14/h2-8H,15H2,1H3
• InChI Key： GFGWIIFHXQFNOT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1C=CC(=C(C)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

Additional information on 4-(2-Fluorophenoxy)-2-methylaniline

Research Briefing on 4-(2-Fluorophenoxy)-2-methylaniline (CAS: 946699-47-4) in Chemical and Biomedical Applications

4-(2-Fluorophenoxy)-2-methylaniline (CAS: 946699-47-4) is a fluorinated aromatic amine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have explored its role in the synthesis of kinase inhibitors and other biologically active molecules, leveraging its fluorine substituent for enhanced binding affinity and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-(2-Fluorophenoxy)-2-methylaniline as a key intermediate in the development of selective tyrosine kinase inhibitors. The study demonstrated that the incorporation of this compound into the inhibitor scaffold significantly improved target specificity and reduced off-target effects. The fluorine atom at the ortho position of the phenoxy group was found to play a critical role in modulating the compound's electronic properties, thereby enhancing its interaction with the kinase active site.

Another recent investigation, highlighted in Bioorganic & Medicinal Chemistry Letters, focused on the compound's utility in the synthesis of antimicrobial agents. The researchers synthesized a series of derivatives based on 4-(2-Fluorophenoxy)-2-methylaniline and evaluated their activity against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial activity, with minimal cytotoxicity toward mammalian cells. This suggests the potential of 4-(2-Fluorophenoxy)-2-methylaniline as a versatile scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

Beyond its applications in drug discovery, 4-(2-Fluorophenoxy)-2-methylaniline has also been explored in materials science. A 2024 study in ACS Applied Materials & Interfaces reported its use as a monomer in the synthesis of fluorinated polyanilines, which exhibited remarkable thermal stability and conductivity. These materials hold promise for applications in flexible electronics and biosensors, further expanding the compound's utility beyond traditional pharmaceutical contexts.

In conclusion, 4-(2-Fluorophenoxy)-2-methylaniline (CAS: 946699-47-4) represents a multifaceted compound with significant potential in both biomedical and materials science applications. Its unique structural attributes, particularly the fluorophenoxy moiety, contribute to its versatility as a building block for innovative therapeutics and functional materials. Ongoing research continues to uncover new opportunities for this compound, positioning it as a valuable asset in the advancement of chemical biology and pharmaceutical sciences.